Cas no 192811-51-1 (3-(2-fluorophenyl)aminopropanenitrile)

• Product Name: 3-(2-fluorophenyl)aminopropanenitrile
• CAS No: 192811-51-1
• MF: C₉H₉FN₂
• MW: 164.179565191269
• CID: 116241
• PubChem ID: 2380515
• Update Time: 2025-04-18

3-(2-fluorophenyl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(2-fluorophenyl)amino]-
• 3-[(2-Fluorophenyl)amino]propanenitrile
• Propanenitrile, 3-[(2-fluorophenyl)amino]- (9CI)
• 3-(2-fluoroanilino)propanenitrile
• EN300-02353
• VENLUHCIJJCGSR-UHFFFAOYSA-N
• 3-((2-Fluorophenyl)amino)propanenitrile
• 3-(2-Fluoro-phenylamino)-propionitrile
• SCHEMBL6968841
• Z56813548
• 3-(2-fluoro-phenylamino)propionitrile
• SB75853
• AKOS000115540
• CS-0218876
• 192811-51-1
• 3-(2-fluorophenyl)aminopropanenitrile

• Inchi： 1S/C9H9FN2/c10-8-4-1-2-5-9(8)12-7-3-6-11/h1-2,4-5,12H,3,7H2
• InChI Key： VENLUHCIJJCGSR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NCCC#N

Computed Properties

• Exact Mass: 164.07507
• Monoisotopic Mass: 164.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines